2-(1h-Tetrazol-1-yl)acetamide

2-(1H-Tetrazol-1-yl)acetamide (CAS 26476-16-4) is a primary amide derivative of 1H-tetrazole-1-acetic acid, predominantly procured as an analytical reference standard and specialized synthetic intermediate. With a molecular formula of C3H5N5O and an exact mass of 127.049 Da, it is characterized by an electron-deficient tetrazole ring coupled to a terminal amide group [1]. In industrial pharmaceutical manufacturing, particularly for cephalosporin antibiotics like Cefazolin, this compound serves as a critical marker for ammonolysis byproducts and degradation pathways. Its distinct hydrogen-bonding profile and neutral amide functionality differentiate its physicochemical behavior from its ionizable acidic precursors, making it an indispensable tool for pharmacopeial compliance and LC-MS/MS impurity profiling [2].

Substituting 2-(1H-tetrazol-1-yl)acetamide with its parent compound, 1H-tetrazole-1-acetic acid, or other tetrazole analogs fundamentally compromises both analytical calibration and synthetic utility. The conversion of the carboxylic acid to a primary amide shifts the molecule from an ionizable species (pKa ~3.0) to a neutral entity under physiological and standard chromatographic pH ranges [1]. This structural shift drastically alters its reverse-phase retention factor (k') and electrospray ionization (ESI) efficiency. For procurement officers and analytical chemists configuring validated HPLC methods for Cefazolin, attempting to use the acid precursor to quantify the amide impurity will result in severe miscalibration, co-elution artifacts, and failure to meet USP/EP traceability standards [2].

Chromatographic Resolution in Impurity Profiling

In reverse-phase HPLC assays designed for cephalosporin purity, 2-(1H-tetrazol-1-yl)acetamide exhibits a distinct retention profile compared to 1H-tetrazole-1-acetic acid. The replacement of the polar, ionizable carboxylic acid with a neutral primary amide alters the compound's lipophilicity, shifting the XLogP3-AA value from approximately -0.8 (acid) to -1.2 (amide) [1]. Under standard gradient elution using buffered mobile phases, this polarity shift ensures baseline resolution (Rs > 1.5) between the target amide impurity, the active pharmaceutical ingredient (Cefazolin), and the unreacted acid precursor [2].

Procurement of the exact amide standard is mandatory for validating pharmacopeial impurity methods, as the acid precursor cannot calibrate for this specific neutral byproduct.

Mass Spectrometry Identification & Ionization

For trace-level detection, 2-(1H-tetrazol-1-yl)acetamide yields a highly specific mass spectrometric signature that prevents false positives. The target compound possesses an exact monoisotopic mass of 127.049 Da, producing a strong [M+H]+ ion at m/z 128 in positive electrospray ionization (ESI+) [1]. In contrast, the parent 1H-tetrazole-1-acetic acid (exact mass 128.03 Da) produces an [M+H]+ at m/z 129 and fragments primarily via the loss of H2O and CO2. The amide's unique fragmentation pathway, notably the characteristic loss of NH3 (17 Da) and N2 (28 Da) from the tetrazole ring, provides a definitive quantitative transition for Multiple Reaction Monitoring (MRM) assays [2].

LC-MS/MS impurity tracking requires the exact isotopic and fragmentation profile of the amide to prevent false positives from the acid precursor.

Synthetic Utility as Nitrile Precursor

Beyond analytical applications, 2-(1H-tetrazol-1-yl)acetamide serves as a highly specific synthetic building block where the carboxylic acid is chemically unviable. While 1H-tetrazole-1-acetic acid is typically converted to an acyl chloride for amidation, the pre-formed primary amide of the target compound can undergo selective dehydration using reagents like POCl3 or SOCl2 to yield 1H-tetrazole-1-acetonitrile in high yields (>80%) [1]. This direct transformation is mechanistically impossible with the acid or ester comparators, making the amide the exclusive procurement choice for accessing tetrazole-substituted aliphatic nitriles [1].

Buyers synthesizing tetrazole-acetonitrile derivatives must procure the primary amide, as the acid cannot directly yield the nitrile without multi-step conversion.

Pharmacopeial Impurity Profiling

Essential as a reference standard for the quantification of amidation byproducts in the industrial synthesis of Cefazolin and related cephalosporins, ensuring regulatory compliance [1].

LC-MS/MS Method Development

Utilized as a precise mass-shift marker (127.049 Da) for validating tandem mass spectrometry protocols and MRM transitions in pharmaceutical quality control [2].

Precursor for Tetrazole Nitriles

Deployed as a starting material in organic synthesis for targeted dehydration into 1H-tetrazole-1-acetonitrile, enabling the development of novel pharmaceutical ligands [3].